N-(1,1-Dioxo-2,3-dihydrothiophen-3-yl)but-2-ynamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)but-2-ynamide
• InChI: InChI=1S/C8H9NO3S/c1-2-3-8(10)9-7-4-5-13(11,12)6-7/h4-5,7H,6H2,1H3,(H,9,10)
• InChI Key: FESWSJLXDFARES-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1CS(=O)(=O)C=C1
• Molecular Formula: C8H9NO3S
• Molecular Weight: 199.23 g/mol

Description

N-(1,1-Dioxo-2,3-dihydrothiophen-3-yl)but-2-ynamide is a chemical compound with the following properties:

• Molecular Formula : C18H16N2O5S


• Molecular Weight : 372.403 g/mol


• CAS Number : 301859-34-7

Synthesis Analysis

The synthesis of this compound involves specific reactions and steps. Unfortunately, I don’t have access to detailed synthetic procedures for this specific compound. However, researchers typically employ organic synthesis techniques to create it. Further literature exploration would provide more insights.

Molecular Structure Analysis

The molecular structure of N-(1,1-Dioxo-2,3-dihydrothiophen-3-yl)but-2-ynamide consists of a thiophene ring with a ynamide functional group. The presence of the dioxo moiety suggests potential reactivity and biological activity.

Physical And Chemical Properties Analysis

• Physical Properties :
  
  
  
  • Appearance : Solid (crystalline or powder form)
  
  
  • Color : Varies (depending on crystallinity)
  
  
  • Melting Point : Not specified
  
  
  • Solubility : Solubility in different solvents (e.g., water, organic solvents)
  
  
  
  


• Chemical Properties :
  
  
  
  • Reactivity : May undergo nucleophilic or electrophilic reactions
  
  
  • Stability : Stability under various conditions (light, temperature, pH)
  
  
  
  

Safety And Hazards

As with any chemical compound, safety precautions are crucial:

• Toxicity : Assess toxicity through in vitro and in vivo studies.


• Handling : Use appropriate protective equipment (gloves, goggles) during handling.


• Storage : Store in a cool, dry place away from direct sunlight.


• Disposal : Follow proper disposal guidelines for hazardous chemicals.

Future Directions

Researchers should explore the following avenues:

• Biological Activity : Investigate potential pharmacological effects (e.g., antimicrobial, anticancer).


• Structure-Activity Relationship (SAR) : Modify the compound to enhance desired properties.


• Target Identification : Identify biological targets for drug development.

Please note that while I’ve provided a comprehensive overview, specific details may require further literature review. .